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Compound of Interest

Compound Name: Fmoc-Oic-OH

Cat. No.: B557404 Get Quote

For Immediate Release: A detailed technical guide on Fmoc-Oic-OH ((2S,3aS,7aS)-1-Fmoc-

octahydro-1H-indole-2-carboxylic acid), a pivotal building block in peptide synthesis and drug

discovery, is now available for researchers, scientists, and professionals in drug development.

This document provides an in-depth overview of its chemical structure, physicochemical

properties, and key applications, with a focus on presenting clear, actionable data and

methodologies.

Core Chemical Identity and Structure
Fmoc-Oic-OH, a derivative of the non-proteinogenic amino acid L-octahydroindole-2-carboxylic

acid, is distinguished by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group

on the indole nitrogen. This feature is instrumental in its application in solid-phase peptide

synthesis (SPPS), allowing for controlled, stepwise elongation of peptide chains.

The chemical structure of Fmoc-Oic-OH is formally identified as (2S,3aS,7aS)-1-[(9H-fluoren-

9-ylmethoxy)carbonyl]octahydro-1H-indole-2-carboxylic acid.[1] Its molecular formula is

C24H25NO4, and it has a molecular weight of approximately 391.46 g/mol .[2][3][4][5][6] The

compound is registered under the CAS Number 130309-37-4.[1][2][3][4][5][6][7][8][9][10]

Physicochemical Properties: A Tabulated Summary
For ease of reference and comparison, the key physicochemical properties of Fmoc-Oic-OH
are summarized in the table below. These properties are critical for its handling, storage, and

application in experimental settings.
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Property Value Reference(s)

Appearance White to off-white powder [2][3][7]

Molecular Formula C24H25NO4 [2][3][4][5]

Molecular Weight 391.46 g/mol [2][3][4][5]

Boiling Point 592.4 ± 33.0 °C (Predicted) [2][3]

Density 1.279 ± 0.06 g/cm³ (Predicted) [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[11]

Purity ≥98% (HPLC) [7]

Optical Rotation

[α]D20 = -25 ± 3º (c=1 in

DMF); [α]D20 = -38 ± 3º (c=1

in EtOH)

[7]

pKa 3.98 ± 0.20 (Predicted) [2]

Storage Temperature 2-8°C [2]

Applications in Research and Development
Fmoc-Oic-OH serves as a crucial component in the synthesis of peptides and

peptidomimetics, with significant implications for drug development.

Peptide Synthesis
The primary application of Fmoc-Oic-OH is as a building block in Fmoc-based solid-phase

peptide synthesis. The Fmoc group provides a stable protecting element that can be selectively

cleaved under mild basic conditions, typically with piperidine, without affecting other acid-labile

protecting groups on the peptide chain. This orthogonality is fundamental to the synthesis of

complex peptide sequences.[7]

Drug Development
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The unique conformational constraints imposed by the octahydroindole scaffold make Fmoc-
Oic-OH a valuable tool in the design of bioactive peptide mimetics.[12] These structures can

mimic or block the biological activity of natural peptides, leading to the development of novel

therapeutic agents. Its applications are particularly noted in the fields of oncology and

neurology.[7] For instance, it has been used in the synthesis of compounds with bradykinin B1

antagonist activity.[12]

Experimental Workflow: Fmoc-Solid Phase Peptide
Synthesis (SPPS)
The following diagram illustrates a generalized workflow for the incorporation of Fmoc-Oic-OH
into a peptide chain using manual solid-phase synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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